Cas no 64207-86-9 (1H-Imidazole-2-heptanenitrile)
1H-Imidazole-2-heptanenitrile structure
Product Name:1H-Imidazole-2-heptanenitrile
CAS No:64207-86-9
MF:C10H15N3
MW:177.246201753616
CID:1673048
Update Time:2024-09-03
1H-Imidazole-2-heptanenitrile Chemical and Physical Properties
Names and Identifiers
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- 1H-Imidazole-2-heptanenitrile
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- Inchi: 1S/C10H15N3/c11-7-5-3-1-2-4-6-10-12-8-9-13-10/h8-9H,1-6H2,(H,12,13)
- InChI Key: YGGIOVXQXGOAAX-UHFFFAOYSA-N
- SMILES: C1(CCCCCCC#N)NC=CN=1
Computed Properties
- Exact Mass: 177.12675
Experimental Properties
- Density: 1.044±0.06 g/cm3(Predicted)
- Boiling Point: 425.8±28.0 °C(Predicted)
- PSA: 52.47
- pka: 14.38±0.10(Predicted)
1H-Imidazole-2-heptanenitrile Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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